(1S,2S,4S,5'R,6R,7S,8R,9S,12R,13S,16S,18S)-16-Amino-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-12-ol
(1S,2S,4S,5'R,6R,7S,8R,9S,12R,13S,16S,18S)-16-Amino-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-12-ol
Brand Name:
Vulcanchem
CAS No.:
16577-35-8
VCID:
VC0100719
InChI:
InChI=1S/C27H45NO3/c1-16-7-10-27(30-15-16)17(2)23-22(31-27)14-21-20-6-5-18-13-19(28)8-9-25(18,4)26(20,29)12-11-24(21,23)3/h16-23,29H,5-15,28H2,1-4H3/t16-,17+,18+,19+,20+,21+,22+,23+,24+,25+,26-,27-/m1/s1
SMILES:
CC1CCC2(C(C3C(O2)CC4C3(CCC5(C4CCC6C5(CCC(C6)N)C)O)C)C)OC1
Molecular Formula:
C27H45NO3
Molecular Weight:
431.7 g/mol
(1S,2S,4S,5'R,6R,7S,8R,9S,12R,13S,16S,18S)-16-Amino-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-12-ol
CAS No.: 16577-35-8
Main Products
VCID: VC0100719
Molecular Formula: C27H45NO3
Molecular Weight: 431.7 g/mol
CAS No. | 16577-35-8 |
---|---|
Product Name | (1S,2S,4S,5'R,6R,7S,8R,9S,12R,13S,16S,18S)-16-Amino-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-12-ol |
Molecular Formula | C27H45NO3 |
Molecular Weight | 431.7 g/mol |
IUPAC Name | (1S,2S,4S,5'R,6R,7S,8R,9S,12R,13S,16S,18S)-16-amino-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-12-ol |
Standard InChI | InChI=1S/C27H45NO3/c1-16-7-10-27(30-15-16)17(2)23-22(31-27)14-21-20-6-5-18-13-19(28)8-9-25(18,4)26(20,29)12-11-24(21,23)3/h16-23,29H,5-15,28H2,1-4H3/t16-,17+,18+,19+,20+,21+,22+,23+,24+,25+,26-,27-/m1/s1 |
Standard InChIKey | TYTOQBWFLJGSRP-FKIJNSONSA-N |
Isomeric SMILES | C[C@@H]1CC[C@@]2([C@H]([C@H]3[C@@H](O2)C[C@@H]4[C@@]3(CC[C@]5([C@H]4CC[C@@H]6[C@@]5(CC[C@@H](C6)N)C)O)C)C)OC1 |
SMILES | CC1CCC2(C(C3C(O2)CC4C3(CCC5(C4CCC6C5(CCC(C6)N)C)O)C)C)OC1 |
Canonical SMILES | CC1CCC2(C(C3C(O2)CC4C3(CCC5(C4CCC6C5(CCC(C6)N)C)O)C)C)OC1 |
PubChem Compound | 22216765 |
Last Modified | Nov 11 2021 |
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